3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)propanamide

• IUPAC Name: 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)propanamide
• InChI: InChI=1S/C18H16FN3O2/c1-12-6-2-5-9-15(12)20-16(23)10-11-17-21-18(22-24-17)13-7-3-4-8-14(13)19/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key: STLWJIGCXVZQDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCC2=NC(=NO2)C3=CC=CC=C3F
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound belongs to the class of oxadiazole derivatives and has been synthesized using various methods.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties. Its biological activity could also be tested in various assays to determine if it has any therapeutic potential.

Mechanism of Action

Target of Action

ZINC00428188, also known as CBKinase1_024228, 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)propanamide, or CBKinase1_011828, is a complex compound with multiple potential targets. The primary targets are likely to be the isoforms of the casein kinase 1 (CK1) family . These isoforms have been shown to phosphorylate key regulatory molecules involved in cell cycle, transcription and translation, the structure of the cytoskeleton, cell-cell adhesion, and receptor-coupled signal transduction .

Mode of Action

The compound interacts with its targets, the CK1 isoforms, by binding to their active sites. This binding can inhibit the kinase activity of the CK1 isoforms, preventing them from phosphorylating their substrate proteins . This inhibition can lead to changes in various cellular processes, including cell cycle progression, transcription and translation, cytoskeletal structure, cell-cell adhesion, and signal transduction .

Biochemical Pathways

The inhibition of CK1 isoforms by ZINC00428188 can affect several biochemical pathways. For instance, CK1 isoforms are involved in the Wnt signaling pathway, which plays a crucial role in cell proliferation and differentiation . Inhibition of CK1 isoforms can therefore disrupt Wnt signaling, potentially leading to changes in cell growth and development .

Result of Action

The molecular and cellular effects of ZINC00428188’s action would depend on the specific cells and tissues in which the CK1 isoforms are expressed. In general, inhibition of CK1 isoforms could lead to changes in cell cycle progression, gene expression, cytoskeletal structure, cell adhesion, and signal transduction . These changes could potentially affect various physiological processes, including cell growth and development, immune response, and neuronal function .